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Compound of Interest

Compound Name: Acid Red 44

Cat. No.: B110021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Acid Red 44, also known

as Ponceau 6R (C.I. 16250), as the primary red counterstain in Masson's trichrome staining

protocols. This document offers detailed methodologies, data presentation for dye comparison,

and visual workflows to ensure reproducible and accurate results in the histological

assessment of connective tissues.

Introduction
Masson's trichrome is a fundamental differential staining technique used extensively in

histology and pathology to distinguish collagen fibers from other tissue components, such as

muscle and cytoplasm. The classic stain renders collagen blue or green, nuclei black, and

muscle, cytoplasm, and erythrocytes in varying shades of red. The choice of the red

counterstain is critical for achieving optimal contrast and clarity.

Acid Red 44 is a red azo dye that serves as an effective alternative to commonly used red

dyes like Biebrich Scarlet (C.I. 26905) and Acid Fuchsin (C.I. 42685) in the Masson's trichrome

procedure. Its properties allow for the robust staining of acidophilic tissue elements.

Principle of Masson's Trichrome Staining
The Masson's trichrome stain is a multi-step procedure that relies on the differential binding of

anionic dyes to tissue components based on their porosity and charge. The process involves a
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sequential application of a nuclear stain, a red cytoplasmic and muscle stain, and a blue or

green collagen stain, with intermediate differentiation steps.

A key step involves the use of a polyacid, such as phosphomolybdic or phosphotungstic acid,

which acts as a differentiating agent. It is believed that the polyacid removes the red dye from

the more permeable collagen fibers, allowing for the subsequent binding of the larger aniline

blue or fast green molecules. Muscle and cytoplasm, being less permeable, retain the red dye.

Data Presentation: Comparison of Red Dyes in
Masson's Trichrome
While direct quantitative comparisons of staining intensity for various red dyes within the

Masson's trichrome protocol are not extensively published, the following table summarizes the

properties of commonly used red dyes. This information can guide the selection of the most

appropriate dye for specific research needs.
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Dye Name C.I. Number
Molecular
Formula

Molecular
Weight

Color

Key
Characteris
tics in
Trichrome
Staining

Acid Red 44

(Ponceau 6R)
16250

C₂₀H₁₂N₂Na₂

O₇S₂
502.43 Red

Provides a

vibrant red

color to

muscle and

cytoplasm.[1]

[2][3]

Ponceau 2R

(Xylidine

Ponceau)

16150
C₁₈H₁₄N₂Na₂

O₇S₂
480.42 Red

Often used in

combination

with Acid

Fuchsin,

imparts an

orange-red

hue.[4][5][6]

[7][8]

Biebrich

Scarlet
26905

C₂₂H₁₄N₄Na₂

O₇S₂
556.49 Red

A commonly

used red dye

in Masson's

trichrome,

often in

combination

with Acid

Fuchsin.[9]

Acid Fuchsin 42685
C₂₀H₁₇N₃Na₂

O₉S₃
585.54 Magenta

A smaller

molecule that

can be used

in conjunction

with a larger

Ponceau dye.

[10]
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Note: The performance of these dyes can be influenced by factors such as fixation,

differentiation times, and the specific protocol used.

Experimental Protocols
The following protocols provide a detailed methodology for performing Masson's trichrome

stain using a red dye solution prepared with a Ponceau dye, which can be adapted for Acid
Red 44 (Ponceau 6R).

Reagent Preparation
Bouin's Solution (Mordant)

Picric Acid, saturated aqueous solution: 75 ml

Formaldehyde, 37-40%: 25 ml

Glacial Acetic Acid: 5 ml

Weigert's Iron Hematoxylin (Nuclear Stain)

Solution A: 1 g Hematoxylin in 100 ml 95% Ethanol.

Solution B: 4 ml 29% Ferric Chloride in water, 95 ml distilled water, 1 ml concentrated

Hydrochloric Acid.

Working Solution: Mix equal parts of Solution A and Solution B immediately before use.

Red Staining Solution (Adapted for Acid Red 44)

Dissolve 0.5 g of Acid Red 44 (Ponceau 6R) powder and 0.5 g of Acid Fuchsin powder in

100 ml of distilled water.[7]

Add 1 ml of glacial acetic acid.[7]

Phosphomolybdic-Phosphotungstic Acid Solution (Differentiator)

5 g Phosphomolybdic Acid
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5 g Phosphotungstic Acid

200 ml distilled water

Aniline Blue Solution (Collagen Stain)

2.5 g Aniline Blue

2 ml Glacial Acetic Acid

100 ml distilled water

1% Acetic Acid Solution (Rinse)

1 ml Glacial Acetic Acid

99 ml distilled water

Staining Procedure
Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer through two changes of 100% ethanol for 3 minutes each.

Hydrate through 95% and 70% ethanol for 3 minutes each.

Rinse in distilled water.

Mordanting (for formalin-fixed tissue):

Mordant in Bouin's solution at 56-60°C for 1 hour or overnight at room temperature.[11]

Rinse in running tap water until the yellow color disappears.[11]

Nuclear Staining:

Stain in Weigert's iron hematoxylin working solution for 10 minutes.[12]
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Rinse in running warm tap water for 10 minutes.[12]

Wash in distilled water.

Cytoplasmic and Muscle Staining:

Stain in the prepared Red Staining Solution for 10-15 minutes.[12]

Rinse in distilled water.

Differentiation:

Differentiate in Phosphomolybdic-Phosphotungstic acid solution for 10-15 minutes, or until

the collagen is destained of red.[11][12]

Collagen Staining:

Without rinsing, transfer the slides directly to the Aniline Blue solution and stain for 5-10

minutes.[12]

Final Rinse and Dehydration:

Rinse briefly in 1% acetic acid solution for 3-5 minutes.[12]

Dehydrate rapidly through 95% and two changes of 100% ethanol.

Clear in two changes of xylene.

Mounting:

Mount with a resinous mounting medium.

Mandatory Visualizations
The following diagrams illustrate the key workflows and logical relationships in the Masson's

trichrome staining procedure.
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Caption: Experimental workflow for Masson's trichrome staining.
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Caption: Logical relationships of reagents in Masson's trichrome stain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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